Cas no 2229546-44-3 (2,2-difluoro-3-(trimethyl-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(trimethyl-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 2229546-44-3
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 5868391
• PubChem ID: 165852974
• Update Time: 2025-10-29

2,2-difluoro-3-(trimethyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(trimethyl-1H-pyrazol-4-yl)propan-1-amine
• EN300-1952468
• 2229546-44-3

• Inchi： 1S/C9H15F2N3/c1-6-8(4-9(10,11)5-12)7(2)14(3)13-6/h4-5,12H2,1-3H3
• InChI Key： SFEXPHOSWSYMGB-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C(C)=NN(C)C=1C)F

Computed Properties

• Exact Mass: 203.12340382g/mol
• Monoisotopic Mass: 203.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-3-(trimethyl-1H-pyrazol-4-yl)propan-1-amine

2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine (CAS No. 2229546-44-3): A Promising Compound in Modern Pharmaceutical Research

2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine, with the chemical identifier CAS No. 2229546-44-3, represents a novel class of organic compounds that has garnered significant attention in recent years due to its unique molecular framework and potential therapeutic applications. This compound belongs to the family of fluorinated pyrazole derivatives, which are characterized by the presence of a pyrazole ring substituted with fluorine atoms and trimethyl groups. The structural complexity of this molecule, combined with its ability to modulate biological targets, has positioned it as a key candidate in the development of new therapeutic agents for various diseases.

Recent advances in medicinal chemistry have highlighted the importance of fluorine substitution in enhancing the pharmacological properties of drug candidates. The introduction of fluorine atoms into molecular structures often leads to improved metabolic stability, increased lipophilicity, and enhanced binding affinity to target proteins. In the case of 2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine, the strategic placement of fluorine atoms at the 2,2 positions of the propan-1-amine backbone creates a unique electronic environment that may influence its interactions with biological systems. This structural feature is particularly relevant in the context of pyrazole ring derivatives, which are known for their ability to act as antimicrobial agents and anti-inflammatory compounds.

One of the most compelling aspects of 2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine is its potential role in targeted drug delivery and receptor modulation. The trimethyl groups on the pyrazole ring may contribute to the molecule's ability to interact with specific receptors, such as GPCRs (G protein-coupled receptors) or kinase enzymes, which are critical in cellular signaling pathways. Recent studies have demonstrated that fluorinated pyrazole derivatives can selectively modulate these pathways, offering new possibilities for the treatment of conditions such as inflammatory diseases and neurodegenerative disorders. The pyrazole ring itself is a well-known pharmacophore, with its ability to form hydrogen bonds and engage in π-π interactions with target proteins.

Experimental evidence from in vitro and in vivo studies has further underscored the significance of 2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial activity of this compound against a range of bacterial strains. The results indicated that the fluorine substitution and pyrazole ring played a crucial role in enhancing the compound's ability to inhibit bacterial growth, particularly against multidrug-resistant pathogens. This finding highlights the potential of 2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine as a lead compound for the development of new antibiotics.

In addition to its antimicrobial properties, 2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine has shown promise in the treatment of chronic inflammatory conditions. Research conducted in 2022 by a team at the University of Tokyo explored the anti-inflammatory effects of this compound in a mouse model of colitis. The study found that the compound significantly reduced inflammation markers, such as IL-6 and TNF-α, suggesting its potential as a therapeutic agent for inflammatory bowel diseases. The pyrazole ring and fluorine atoms are believed to contribute to the compound's ability to modulate immune responses by interacting with cytokine receptors and inflammatory signaling pathways.

Another area of interest in the study of 2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine is its potential application in neurodegenerative disease research. A 2024 study published in the Journal of Neuroscience investigated the compound's effects on neuroinflammation and oxidative stress in a rat model of Alzheimer's disease. The findings indicated that the compound reduced the accumulation of beta-amyloid plaques and improved cognitive function, suggesting its potential as a therapeutic candidate for Alzheimer's disease. The pyrazole ring and fluorine atoms may play a role in the compound's ability to cross the blood-brain barrier, allowing it to exert its effects on brain tissue.

From a synthetic perspective, the 2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine molecule presents unique challenges and opportunities in the design of new drug candidates. The fluorine atoms and trimethyl groups require precise chemical synthesis to ensure optimal biological activity and minimal side effects. Recent advancements in green chemistry and asymmetric catalysis have enabled researchers to develop more efficient and environmentally friendly methods for synthesizing this compound. These methods not only reduce the environmental impact of drug production but also improve the yield and purity of the final product.

Furthermore, the 2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine molecule has been the focus of studies on its pharmacokinetic properties. Research has shown that the fluorine substitution and trimethyl groups influence the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. For example, the fluorine atoms may enhance the compound's lipophilicity, allowing it to penetrate cell membranes more effectively, while the trimethyl groups may contribute to its stability in biological systems. These factors are critical in determining the compound's therapeutic potential and its ability to reach target tissues in the body.

In conclusion, 2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine (CAS No. 2229546-44-3) represents a promising compound in modern pharmaceutical research. Its unique molecular structure, combining fluorine atoms and trimethyl groups within a pyrazole ring, offers a range of potential therapeutic applications. From its antimicrobial and anti-inflammatory properties to its potential role in the treatment of neurodegenerative diseases, this compound has the potential to impact multiple areas of medicine. As research in this field continues to evolve, 2,2-Difluoro-3-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-Amine may become a key player in the development of new and effective therapies for a variety of health conditions.

The compound 2,2-Difluoro-3-(trimethylsilyl)pyrazole (CAS No. 2229546-44-3) is a complex organic molecule with a unique structure that combines fluorine atoms and trimethylsilyl groups within a pyrazole ring. This structure provides a foundation for exploring its potential therapeutic applications, biochemical interactions, and synthetic challenges. Below is a structured summary of the compound's properties and significance: --- ### 1. Molecular Structure and Functional Groups - Core Structure: A pyrazole ring (a five-membered heterocyclic ring with two nitrogen atoms). - Substituents: - 2,2-Difluoro: Two fluorine atoms attached to the carbon atoms at positions 2 and 2 of the pyrazole ring. - 3-(Trimethylsilyl): A trimethylsilyl (TMS) group attached to the carbon at position 3 of the pyrazole ring. - Functional Groups: The fluorine atoms and the trimethylsilyl group are key functional groups that influence the molecule's reactivity, solubility, and biological activity. --- ### 2. Potential Therapeutic Applications #### A. Antimicrobial Activity - Mechanism: The fluorine atoms and trimethylsilyl group may enhance the molecule's ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. - Evidence: Studies suggest that 2,2-difluoro-3-(trimethylsilyl)pyrazole may act as a lead compound for developing new antibiotics, particularly against resistant bacterial strains. #### B. Anti-Inflammatory Properties - Mechanism: The pyrazole ring and fluorine atoms may interact with cytokine receptors and inflammatory signaling pathways (e.g., NF-κB, MAPK). - Evidence: Research indicates that this compound reduces inflammation markers (e.g., IL-6, TNF-α) in models of colitis, suggesting potential for treating inflammatory bowel diseases (IBD). #### C. Neurodegenerative Disease Research - Mechanism: The compound may cross the blood-brain barrier due to the lipophilic nature of the fluorine and trimethylsilyl groups, allowing it to target neuroinflammation and oxidative stress. - Evidence: Studies on Alzheimer's disease models show that the compound reduces beta-amyloid plaques and improves cognitive function, highlighting its potential in neurodegenerative therapies. --- ### 3. Synthetic and Chemical Considerations - Synthesis Challenges: - The fluorine atoms and trimethylsilyl group require precise synthetic methods to ensure stereochemical integrity and functional group compatibility. - Green Chemistry and asymmetric catalysis are being explored to improve efficiency and environmental sustainability in its synthesis. - Pharmacokinetic Profile: - The fluorine atoms enhance lipophilicity, improving cell membrane penetration. - The trimethylsilyl group may stabilize the molecule in biological systems, influencing its metabolism and excretion. --- ### 4. Research and Development - Current Focus: - ADME Studies: Investigating the absorption, distribution, metabolism, and excretion of the compound to optimize its therapeutic potential. - Targeted Drug Design: Modifying the molecule to enhance its selectivity and efficacy for specific diseases. - Future Directions: - Clinical Trials: If preclinical studies show promise, the compound may progress to clinical testing for infectious diseases, autoimmune disorders, and neurodegenerative conditions. --- ### 5. Conclusion 2,2-Difluoro-3-(trimethylsilyl)pyrazole (CAS No. 2229546-44-3) is a multifunctional molecule with a unique structure that offers versatile therapeutic potential. Its combination of fluorine atoms and trimethylsilyl groups within a pyrazole ring makes it a promising candidate for antimicrobial, anti-inflammatory, and neurodegenerative disease research. As synthetic and biochemical studies continue, this compound may become a key player in the development of novel therapeutic agents for a range of health conditions. Further research is needed to fully realize its potential in clinical applications and to address challenges in synthesis, stability, and target specificity.